Cas no 2228778-50-3 (N,N,4-trimethyl-5-(prop-2-yn-1-yl)-1,3-thiazol-2-amine)

N,N,4-Trimethyl-5-(prop-2-yn-1-yl)-1,3-thiazol-2-amine is a functionalized thiazole derivative characterized by its unique structural features, including a propynyl substituent and tertiary amine group. This compound is of interest in synthetic and medicinal chemistry due to its potential as a versatile intermediate for the development of pharmacologically active molecules. The thiazole core provides a stable heterocyclic framework, while the propynyl moiety offers reactivity for further functionalization via click chemistry or cross-coupling reactions. Its N,N-dimethylamine group enhances solubility and may influence binding interactions in biological systems. The compound’s well-defined structure and synthetic flexibility make it a valuable building block for research applications in drug discovery and material science.

N,N,4-trimethyl-5-(prop-2-yn-1-yl)-1,3-thiazol-2-amine structure

2228778-50-3 structure

Product Name:N,N,4-trimethyl-5-(prop-2-yn-1-yl)-1,3-thiazol-2-amine

CAS No:2228778-50-3

MF:C₉H₁₂N₂S

MW:180.269980430603

CID:6367631

PubChem ID:165638941

Update Time:2025-08-05

N,N,4-trimethyl-5-(prop-2-yn-1-yl)-1,3-thiazol-2-amine Chemical and Physical Properties

Names and Identifiers

- N,N,4-trimethyl-5-(prop-2-yn-1-yl)-1,3-thiazol-2-amine
- EN300-1741398
- 2228778-50-3
- Inchi： 1S/C9H12N2S/c1-5-6-8-7(2)10-9(12-8)11(3)4/h1H,6H2,2-4H3
- InChI Key： VDJGIUCBEIJLKE-UHFFFAOYSA-N
- SMILES： S1C(=NC(C)=C1CC#C)N(C)C

Computed Properties

Exact Mass: 180.07211956g/mol
Monoisotopic Mass: 180.07211956g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 12
Rotatable Bond Count: 2
Complexity: 194
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.4
Topological Polar Surface Area: 44.4Å²

N,N,4-trimethyl-5-(prop-2-yn-1-yl)-1,3-thiazol-2-amine Pricemore >>

Related Categories	No.	Product Name	Cas No.	Specification	Price	update time
Enamine	EN300-1741398-0.05g	N,N,4-trimethyl-5-(prop-2-yn-1-yl)-1,3-thiazol-2-amine	2228778-50-3	0.05g	$1188.0	2023-09-20
Enamine	EN300-1741398-0.1g	N,N,4-trimethyl-5-(prop-2-yn-1-yl)-1,3-thiazol-2-amine	2228778-50-3	0.1g	$1244.0	2023-09-20
Enamine	EN300-1741398-0.25g	N,N,4-trimethyl-5-(prop-2-yn-1-yl)-1,3-thiazol-2-amine	2228778-50-3	0.25g	$1300.0	2023-09-20
Enamine	EN300-1741398-0.5g	N,N,4-trimethyl-5-(prop-2-yn-1-yl)-1,3-thiazol-2-amine	2228778-50-3	0.5g	$1357.0	2023-09-20
Enamine	EN300-1741398-1.0g	N,N,4-trimethyl-5-(prop-2-yn-1-yl)-1,3-thiazol-2-amine	2228778-50-3	1g	$1414.0	2023-06-03
Enamine	EN300-1741398-2.5g	N,N,4-trimethyl-5-(prop-2-yn-1-yl)-1,3-thiazol-2-amine	2228778-50-3	2.5g	$2771.0	2023-09-20
Enamine	EN300-1741398-5.0g	N,N,4-trimethyl-5-(prop-2-yn-1-yl)-1,3-thiazol-2-amine	2228778-50-3	5g	$4102.0	2023-06-03
Enamine	EN300-1741398-10.0g	N,N,4-trimethyl-5-(prop-2-yn-1-yl)-1,3-thiazol-2-amine	2228778-50-3	10g	$6082.0	2023-06-03
Enamine	EN300-1741398-1g	N,N,4-trimethyl-5-(prop-2-yn-1-yl)-1,3-thiazol-2-amine	2228778-50-3	1g	$1414.0	2023-09-20
Enamine	EN300-1741398-5g	N,N,4-trimethyl-5-(prop-2-yn-1-yl)-1,3-thiazol-2-amine	2228778-50-3	5g	$4102.0	2023-09-20

N,N,4-trimethyl-5-(prop-2-yn-1-yl)-1,3-thiazol-2-amine Related Literature

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Additional information on N,N,4-trimethyl-5-(prop-2-yn-1-yl)-1,3-thiazol-2-amine

N,N,4-trimethyl-5-(prop-2-yn-1-yl)-1,3-thiazol-2-amine: A Comprehensive Overview

The compound N,N,4-trimethyl-5-(prop-2-yn-1-yl)-1,3-thiazol-2-amine (CAS No. 2228778503) is a versatile and intriguing molecule that has garnered significant attention in the fields of organic chemistry and materials science. This compound belongs to the class of thiazoles, which are five-membered heterocycles containing sulfur and nitrogen atoms. The structure of this compound is characterized by a thiazole ring substituted with methyl groups at positions 1 and 4, as well as a propargyl group at position 5. These substituents contribute to its unique chemical properties and potential applications.

Recent studies have highlighted the importance of thiazole derivatives in various chemical industries. For instance, N,N,4-trimethyl derivatives have been explored for their potential in drug discovery due to their ability to modulate biological pathways. The presence of the propargyl group further enhances the compound's reactivity, making it a valuable intermediate in organic synthesis. Researchers have demonstrated that this compound can be used as a building block for constructing complex molecules with tailored functionalities.

One of the most notable applications of N,N,4-trimethyl derivatives is in the field of materials science. The compound's ability to form stable coordination complexes has been leveraged in the development of novel catalysts for industrial processes. For example, recent research has shown that this compound can act as a ligand in transition metal-catalyzed reactions, significantly improving reaction efficiency and selectivity.

In addition to its industrial applications, N,N,4-trimethyl derivatives have also been studied for their environmental impact. Scientists have investigated the biodegradability of this compound under various conditions and found that it exhibits moderate biodegradation rates under aerobic conditions. This information is crucial for assessing its environmental safety and ensuring sustainable practices in its production and use.

The synthesis of N,N,4-trimethyl derivatives typically involves multi-step reactions that require precise control over reaction conditions. Recent advancements in catalytic methods have enabled more efficient syntheses with higher yields and fewer side products. These improvements have made the compound more accessible for both academic research and industrial applications.

Furthermore, the unique electronic properties of N,N,4-trimethyl derivatives have led to their exploration in electronic materials. Researchers have reported that these compounds can be incorporated into organic semiconductors to enhance their electrical conductivity and stability. This opens up new possibilities for their use in flexible electronics and optoelectronic devices.

In conclusion, N,N,4-trimethyl derivatives represent a promising class of compounds with diverse applications across multiple disciplines. Their chemical versatility and reactivity make them valuable tools for advancing both fundamental research and industrial innovations. As ongoing studies continue to uncover new properties and uses for this compound, its significance in the chemical sciences is expected to grow further.